Monoanhydrobacterioruberin
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Overview
Description
Monoanhydrobacterioruberin is a C50 carotenoid that is an intermediate in the biosynthesis of bacterioruberin, a red-coloured pigment found in several Halobacterium and Haloarcula species. It has a role as a bacterial metabolite. It is a C50 carotenoid, a tertiary alcohol and a triol.
Scientific Research Applications
Antioxidant Potential
Monoanhydrobacterioruberin, as a derivative of bacterioruberin, exhibits significant antioxidant activity. A study on Haloterrigena thermotolerans strain K15 demonstrated that the carotenoid extract, which includes this compound, showed statistically significantly higher antioxidant activity compared to standard antioxidants like ascorbic acid and butylated hydroxytoluene (Kesbiç & Gültepe, 2021).
Characterization and Biosynthesis
Extensive research has been conducted on the isolation and characterization of this compound and other polar isoprenoids from Halobacterium cutirubrum. These studies are crucial in understanding the chemical properties and potential applications of these compounds (Kushwaha, Kramer, & Kates, 1975). Further, the pathways for carotenogenesis in Haloarchaea, including the synthesis of this compound, have been deciphered, providing insight into the metabolic processes involved (Giani et al., 2020).
Anticancer and Antihemolytic Activities
Carotenoids from halophilic archaea, including this compound, have shown potential in anticancer and antihemolytic applications. A study on the carotenoids produced by various halophilic archaeal strains revealed that these compounds, primarily this compound, exhibit significant antioxidant, antihemolytic, and anticancer activities (Hou & Cui, 2018).
Hydroxyl Radical Scavenging Ability
The hydroxyl radical scavenging ability of bacterioruberin, a closely related compound to this compound, has been studied, indicating its potential in protecting against oxidative stress. This characteristic may imply similar properties for this compound (Saito, Miyabe, Ide, & Yamamoto, 1997).
Application in Bioelectronics
While not directly related to this compound, the use of bacteriorhodopsin protein from Halobacterium salinarum in biohybrid electronic devices highlights the potential of related compounds like this compound in the field of bioelectronics (Li et al., 2018).
Properties
Molecular Formula |
C50H74O3 |
---|---|
Molecular Weight |
723.1 g/mol |
IUPAC Name |
(3S,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E,30S)-30-(2-hydroxypropan-2-yl)-2,6,10,14,19,23,27,33-octamethyl-3-(3-methylbut-2-enyl)tetratriaconta-4,6,8,10,12,14,16,18,20,22,24,26,28-tridecaene-2,33-diol |
InChI |
InChI=1S/C50H74O3/c1-39(2)31-34-46(49(11,12)52)35-32-44(7)29-19-27-42(5)25-17-23-40(3)21-15-16-22-41(4)24-18-26-43(6)28-20-30-45(8)33-36-47(50(13,14)53)37-38-48(9,10)51/h15-33,35-36,46-47,51-53H,34,37-38H2,1-14H3/b16-15+,23-17+,24-18+,27-19+,28-20+,35-32+,36-33+,40-21+,41-22+,42-25+,43-26+,44-29+,45-30+/t46-,47+/m0/s1 |
InChI Key |
YZHIJCLHPFRXMT-HUITWBMXSA-N |
Isomeric SMILES |
CC(=CC[C@@H](/C=C/C(=C/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H](CCC(C)(C)O)C(C)(C)O)/C)/C)/C)C(C)(C)O)C |
Canonical SMILES |
CC(=CCC(C=CC(=CC=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(CCC(C)(C)O)C(C)(C)O)C)C)C)C(C)(C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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